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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
hydroxybenzonitrile (also known as 2-cyanophenol or salicylonitrile). The information

presented herein is compiled from experimental and computational studies, offering valuable

insights for professionals in research, chemical synthesis, and pharmaceutical development.

This document focuses on the core thermochemical properties, detailing the methodologies

used for their determination and presenting the data in a clear, accessible format.

Core Thermochemical Data
The thermochemical data for 2-hydroxybenzonitrile is crucial for understanding its stability,

reactivity, and behavior in various chemical processes. The following tables summarize the key

quantitative data obtained from experimental measurements and computational models.

Table 1: Experimentally Determined Molar Enthalpy of
Formation
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Thermochemical
Parameter

Value (kJ·mol⁻¹) Method Reference

Standard Molar

Enthalpy of Formation

in the Gaseous Phase

(ΔfH°gas)

32.8 ± 2.1

Derived from Static

Bomb Combustion

Calorimetry and

Calvet

Microcalorimetry

[1]

Table 2: Computationally Predicted Thermochemical
Properties

Thermochemical
Parameter

Value (kJ·mol⁻¹) Method Reference

Enthalpy of Formation

in the Gaseous Phase

(ΔfH°gas)

36.29 Joback Method [2]

Gibbs Free Energy of

Formation (ΔfG°)
99.03 Joback Method [2]

Note: The Joback method is a group contribution method for the prediction of thermochemical

properties. While useful for estimation, experimentally determined values are generally

preferred for higher accuracy.

Experimental Protocols
The determination of the thermochemical data presented above relies on precise and well-

established experimental techniques. The following sections detail the methodologies

employed in the key experiments.

Static Bomb Combustion Calorimetry
The standard molar enthalpy of combustion of 2-hydroxybenzonitrile was determined using

static bomb combustion calorimetry. This technique measures the heat released when a

substance is completely burned in a constant-volume container filled with oxygen under

pressure.
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Experimental Workflow:

Sample Preparation Combustion Data Analysis

Weighing of
2-hydroxybenzonitrile sample Pelletizing the sample Placing the pellet in a crucible Placing the crucible in a

'bomb' calorimeter
Pressurizing the bomb

with excess oxygen Igniting the sample Measuring the temperature rise
of the surrounding water Calculating the heat of combustion Correcting for ignition energy

and other factors
Deriving the standard enthalpy

of formation

Sample at Room Temperature

Drop sample into heated
Calvet microcalorimeter cell

Isothermal sublimation
of the sample under vacuum

Measure the heat flow
associated with sublimation

Calculate the enthalpy of sublimation
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Geometry Optimization

Energy Calculation

Isodesmic Reaction

Enthalpy Calculation

Optimize the molecular geometry of
2-hydroxybenzonitrile and reference compounds

(e.g., using DFT with B3LYP functional)

Perform single-point energy calculations
at a higher level of theory (e.g., G3(MP2))

Construct a balanced isodesmic reaction

Calculate the reaction enthalpy from the
computed energies

Derive the enthalpy of formation of
2-hydroxybenzonitrile using known experimental

values for the other species in the reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7725056#thermochemical-data-of-2-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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